![molecular formula C23H21N3O5 B6543530 4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide CAS No. 1040674-69-8](/img/structure/B6543530.png)
4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains a cyclopropane ring, an amide group, and a chromen-3-yl group. Chromen-3-yl is a common structure in many biologically active compounds, including some pharmaceuticals .
Molecular Structure Analysis
The exact molecular structure would require experimental determination methods such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The reactivity of this compound would likely depend on the functional groups present. For example, the amide group might undergo hydrolysis, and the cyclopropane ring might undergo ring-opening reactions under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, solubility, etc., would need to be determined experimentally .Scientific Research Applications
Antimicrobial Activity
The compound has been found to have potential antimicrobial activity. A series of novel 4-hydroxycoumarin derivatives were synthesized by treating 2- (2-oxo-2H-chromen-4-yloxy)acetic acid with various amines . Among these, the compound 4c has shown potential antimicrobial activity against the standard .
Antioxidant Activity
The compound also exhibits antioxidant activity. The same series of 4-hydroxycoumarin derivatives were evaluated for their total antioxidant activity using the in vitro phosphomolybdenum method . Again, compound 4c was found to have significant antioxidant activity .
Molecular Docking Studies
Molecular docking studies have been conducted with these compounds. All compounds exhibited good binding energies from -4.46 to -5.70 kcal/mol against 24-kDa DNA gyrase B fragment from E. coli (PDB ID-1KZN) in molecular docking study .
Antifungal Activity
Some derivatives of the compound have shown enhanced antifungal activity against Candida albicans and Aspergillus niger .
Antibacterial Activity
Certain derivatives of the compound have demonstrated enhanced antibacterial activity against Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa .
Antiviral Activity
Some novel non-glutamate derivatives of the compound have shown 4- to 7-folds higher antiviral activity than its structurally similar commercial drug Pemetrexed against Newcastle disease virus, an avian paramyxovirus .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O5/c27-20(14-7-9-17(10-8-14)26-21(28)15-5-6-15)24-11-12-25-22(29)18-13-16-3-1-2-4-19(16)31-23(18)30/h1-4,7-10,13,15H,5-6,11-12H2,(H,24,27)(H,25,29)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFSKRQPNXMYUJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.